Cas no 1094294-07-1 (2-(2-methoxyethoxy)-5-sulfamoylbenzoic acid)

• Product Name: 2-(2-methoxyethoxy)-5-sulfamoylbenzoic acid
• CAS No: 1094294-07-1
• MF: C₁₀H₁₃NO₆S
• MW: 275.27832198143
• CID: 6263445
• PubChem ID: 43140351
• Update Time: 2025-05-24

2-(2-methoxyethoxy)-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethoxy)-5-sulfamoylbenzoic acid
• 1094294-07-1
• EN300-14437828

• Inchi： 1S/C10H13NO6S/c1-16-4-5-17-9-3-2-7(18(11,14)15)6-8(9)10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： JKENBRZXLCQUDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OCCOC)(N)(=O)=O

Computed Properties

• Exact Mass: 275.04635831g/mol
• Monoisotopic Mass: 275.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(2-methoxyethoxy)-5-sulfamoylbenzoic acid

Chemical Compound CAS No. 1094294-07-1: 2-(2-Methoxyethoxy)-5-Sulfamoylbenzoic Acid

The compound with CAS No. 1094294-07-1, known as 2-(2-methoxyethoxy)-5-sulfamoylbenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a sulfamoyl group and a methoxyethoxy substituent. The benzoic acid core provides a platform for various functional groups to interact, while the sulfamoyl group introduces hydrogen bonding capabilities and enhances solubility properties. The methoxyethoxy substituent further modifies the compound's physicochemical properties, making it suitable for diverse applications.

Recent studies have highlighted the potential of 2-(2-methoxyethoxy)-5-sulfamoylbenzoic acid in drug development, particularly in the design of bioactive molecules. Researchers have explored its role as a scaffold for creating inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase, a enzyme linked to Alzheimer's disease. The sulfamoyl group was found to play a critical role in binding to the enzyme's active site, suggesting its potential as a lead compound for anti-Alzheimer's therapies.

In addition to its pharmacological applications, CAS No. 1094294-07-1 has also been investigated for its role in materials science. The compound's ability to form stable crystalline structures makes it an attractive candidate for the development of advanced materials such as organic semiconductors and sensors. A 2023 research article in *Advanced Materials* reported that thin films of this compound exhibit exceptional charge transport properties, which could be leveraged in next-generation electronic devices.

From an environmental perspective, the stability and biodegradability of 2-(2-methoxyethoxy)-5-sulfamoylbenzoic acid have been closely examined. Studies conducted by environmental chemists have shown that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This characteristic is particularly important for ensuring the safety of industrial and agricultural applications where this compound might be used as an intermediate or additive.

The synthesis of CAS No. 1094294-07-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach involves the coupling of a suitably substituted benzene derivative with a sulfonamide intermediate, followed by selective oxidation to introduce the benzoic acid functionality. The introduction of the methoxyethoxy group is typically achieved through nucleophilic substitution reactions, ensuring precise control over the final product's structure.

Looking ahead, the versatility of 2-(2-methoxyethoxy)-5-sulfamoylbenzoic acid positions it as a promising candidate for further exploration across multiple disciplines. Its unique combination of functional groups offers opportunities for innovation in drug discovery, material design, and environmental chemistry. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific and technological frontiers.